Cas no 1890683-37-0 ({1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine)

• Product Name: {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine
• CAS No: 1890683-37-0
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6397752
• PubChem ID: 116963560
• Update Time: 2025-10-15

{1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine
• EN300-1998590
• {1-[4-(propan-2-yloxy)phenyl]cyclobutyl}methanamine
• 1890683-37-0

• Inchi： 1S/C14H21NO/c1-11(2)16-13-6-4-12(5-7-13)14(10-15)8-3-9-14/h4-7,11H,3,8-10,15H2,1-2H3
• InChI Key： ALVIPAWFSXQVDG-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)C1(CN)CCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine

Comprehensive Introduction to {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine (CAS No. 1890683-37-0)

The compound {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine (CAS No. 1890683-37-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclobutyl ring and a methanamine functional group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting neurological and metabolic disorders. The presence of the propan-2-yloxy moiety further enhances its versatility in chemical modifications.

In recent years, the demand for novel chemical entities like {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine has surged due to advancements in high-throughput screening and computational chemistry. These technologies have enabled scientists to identify and optimize compounds with high precision, reducing the time and cost associated with traditional drug development. The compound’s CAS No. 1890683-37-0 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and material science.

One of the key advantages of {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine is its stability under various experimental conditions, making it suitable for scale-up synthesis. This attribute is critical for pharmaceutical companies aiming to transition from lab-scale to commercial production. Additionally, its lipophilicity and molecular weight are within the desirable range for drug-like properties, as defined by Lipinski’s Rule of Five. These characteristics make it a promising candidate for further exploration in preclinical studies.

The synthesis of {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine typically involves multi-step organic reactions, including cyclobutane ring formation and amine functionalization. Researchers have optimized these processes to achieve high yields and purity, which are essential for reproducibility in industrial settings. The compound’s CAS No. 1890683-37-0 is often referenced in patents and scientific publications, highlighting its intellectual property potential. As the pharmaceutical industry continues to prioritize small-molecule therapeutics, compounds like this are likely to play a pivotal role.

Beyond pharmaceuticals, {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine has potential applications in agrochemicals and specialty chemicals. Its structural features could be leveraged to develop new pesticides or herbicides with improved efficacy and environmental safety. The compound’s aryl ether linkage, in particular, is a common motif in agrochemical design, offering opportunities for structure-activity relationship studies. This versatility aligns with the growing trend of green chemistry, where researchers seek sustainable alternatives to traditional chemical processes.

In the context of drug delivery systems, {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine could serve as a building block for prodrugs or targeted therapies. Its amine group allows for easy conjugation with other molecules, enabling the design of bioconjugates with enhanced bioavailability. This is particularly relevant in oncology and neurology, where blood-brain barrier penetration is a major challenge. The compound’s CAS No. 1890683-37-0 is increasingly mentioned in discussions about personalized medicine and precision therapeutics.

From a regulatory perspective, {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine is not classified as a controlled substance, which facilitates its use in research and development. However, researchers must adhere to Good Laboratory Practices (GLP) and Good Manufacturing Practices (GMP) to ensure safety and compliance. The compound’s CAS No. 1890683-37-0 is included in regulatory databases, providing transparency for stakeholders. As the scientific community continues to explore its potential, collaborations between academia and industry will be crucial for advancing its applications.

In summary, {1-4-(propan-2-yloxy)phenylcyclobutyl}methanamine (CAS No. 1890683-37-0) represents a fascinating area of research with broad implications for drug discovery, agrochemicals, and material science. Its unique chemical structure, combined with its versatility and stability, positions it as a valuable tool for scientists and engineers. As interest in small-molecule therapeutics and sustainable chemistry grows, this compound is poised to make significant contributions to the field. Future studies will likely uncover even more applications, solidifying its place in the scientific landscape.